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Storage Conditions at a Glance

The table below consolidates the key storage parameters for Voxtalisib based on supplier data and research

literature.

Form
Recommended
Temperature

Solvent (for
solutions)

Container Key Considerations

Powder
(Pure)

-20°C [1] or -80°C
[2]

Not Applicable Tightly
sealed

container [2]

Protect from light, store in
a cool, well-ventilated

area [2].

Solution
in DMSO

-80°C [1] [3] Anhydrous DMSO [4]

[1] [5]

Sealed vial,

possibly with
O-ring [6]

Hygroscopic DMSO can

absorb water, impacting
solubility and stability; use

fresh, dry DMSO [4] [1].

Solution

for *In
Vivo*

Prepared

immediately before
use is best [4] [5]

Various (e.g., CMC-

Na,
PEG300/Tween80) [4]

[5]

N/A These suspensions or

solutions are not typically
stored long-term.
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Proper handling during preparation is critical for maintaining sample integrity.

Reconstituting the Powder: When preparing a stock solution in DMSO, use anhydrous solvent from
a freshly opened container to minimize water absorption, which can affect solubility and stability [4]

[1]. Gently vortex or warm the solution to aid dissolution if needed [1].
Aliquoting for Stability: To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-

use vials before storage at -80°C [1].
Preparing for Animal Dosing: For in vivo studies, Voxtalisib is often administered as a

homogeneous suspension in 0.5% Carboxymethylcellulose sodium (CMC-Na) [3] [4] [5]. Prepare
these suspensions fresh before use [4] [5]. Alternative formulations, such as clear solutions in a

mixture of PEG300 and Tween80, have also been validated and should be used immediately for
optimal results [4] [5].

The following diagram illustrates the recommended workflow for handling Voxtalisib, from storage to

application.
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Voxtalisib Sample

Determine Physical Form

Powder Form Solution in DMSO

Store at -20°C or -80°C
in sealed container

Store at -80°C
in sealed vial

For experiment:
Dissolve in anhydrous DMSO

Aliquot into single-use vials

Use in Experiment

Thaw for use
and avoid repeated cycles

Click to download full resolution via product page

Troubleshooting Common Issues

Here are solutions to common problems researchers may encounter.

Precipitation in Stock Solution:
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Cause: The solution may have been stored for too long, exposed to moisture, or undergone

multiple freeze-thaw cycles.
Solution: Warm the vial gently and vortex it thoroughly. If the precipitate does not dissolve, do

not use it for quantitative experiments. Prepare a fresh stock solution from powder and always
aliquot it [1].

Loss of Biological Activity:

Cause: Improper storage temperature, degradation from repeated freeze-thaw cycles, or using
an old, moisture-compromised DMSO stock.

Solution: Verify the temperature of your storage freezer. Always freeze aliquots at -80°C
immediately after preparation and discard any leftover solution after use; do not refreeze [1].

Suspension Settling in Dosing Formulation:

Cause: The homogeneous suspension in vehicles like CMC-Na can settle over time.
Solution: Vortex the suspension vigorously immediately before administering to animals to

ensure consistent dosing [4] [5].

Frequently Asked Questions

Can I store Voxtalisib at -20°C instead of -80°C? For the powder form, -20°C is an acceptable

storage temperature as specified by some suppliers [1]. However, for solutions in DMSO, -80°C is the

universally recommended condition to ensure maximum stability over time [1] [3]. For long-term

storage of solutions, -80°C is strongly advised.

How long is a stock solution in DMSO stable at -80°C? One supplier indicates that a Voxtalisib

solution can be stored at -80°C for up to 2 years and at -20°C for 1 year [1]. For the most critical

experiments, using a freshly prepared solution is always the best practice.

What is the best way to ship Voxtalisib? Suppliers state that the powder can be shipped at room

temperature [5]. Stability testing has shown that short-term exposure to ambient conditions during

transit does not affect its biological activity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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